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Compound of Interest

5-Bromo-N1-methylbenzene-1,2-
Compound Name: o
diamine

cat. No.: B1280913

Essential Safety and Handling Guide for 5-
Bromo-N1-methylbenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal protocols for handling 5-Bromo-
N1-methylbenzene-1,2-diamine (CAS No. 337915-79-4). Adherence to these procedures is
paramount for ensuring a safe laboratory environment and mitigating potential risks associated
with this chemical.

Hazard Identification and Classification

5-Bromo-N1-methylbenzene-1,2-diamine is classified as a hazardous substance. Based on
available data for this compound and its structural isomers, the primary hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1]
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GHS Hazard Statements: H302, H312, H315, H319, H332.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the required PPE for handling 5-Bromo-N1-methylbenzene-1,2-diamine.[3][4][5]

Protection Level Equipment Purpose

. . i - ] To minimize inhalation
Primary Engineering Control Certified Chemical Fume Hood
exposure to dust or vapors.[3]

Goggles protect against
splashes; a face shield offers
) Chemical Splash Goggles and broader protection, especially
Eye and Face Protection . ]
Face Shield when handling larger
quantities or during reactions

that could splash.[3]

] ] To prevent skin contact. It is
Chemical-Resistant Gloves ) )
advisable to wear two pairs

Hand Protection (Nitrile or Neoprene, double-
and change them frequently.[3]
gloved)
[6]
] Flame-Resistant Laboratory To protect skin and personal
Body Protection ) o
Coat clothing from contamination.[3]
) Closed-Toe, Chemical- To protect feet from spills and
Foot Protection ] ) )
Resistant Shoes falling objects.[3]

Required when working
outside of a fume hood or
when engineering controls are
Respiratory Protection NIOSH-Approved Respirator insufficient to control airborne
concentrations. The type of
respirator depends on the

specific conditions.[1][3]
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for both safety and experimental integrity.
1. Pre-Handling Preparation:

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o Emergency Equipment: Ensure a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.[3]

o PPE Donning: Put on all required PPE as outlined in the table above before entering the
handling area.[3]

2. Handling the Compound:

» Weighing: Weigh the solid compound inside a chemical fume hood or a ventilated balance
enclosure to avoid inhalation of dust.[3]

 Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent
splashing.[3]

o Reactions: Conduct all reactions in appropriate glassware, securely set up within a chemical
fume hood.[3]

3. Post-Handling Procedures:

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.[3]

o PPE Doffing: Remove PPE in the correct order to avoid cross-contamination.

o Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.[1]

Disposal Plan

Proper disposal of 5-Bromo-N1-methylbenzene-1,2-diamine and its waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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» Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh
paper, pipette tips), in a designated, clearly labeled hazardous waste container for
"Halogenated Organic Waste."[7]

» Liquid Waste: Collect all liquid waste containing this compound in a separate, clearly labeled
hazardous waste container for "Halogenated Organic Liquid Waste."

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as halogenated organic liquid waste.

Disposal Method:

» All waste containing 5-Bromo-N1-methylbenzene-1,2-diamine must be disposed of
through a licensed hazardous waste disposal facility.[8]

« Incineration at a licensed facility is a common disposal method for brominated organic
compounds.[8]

» Do not empty into drains or release into the environment.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Bromo-N1-methylbenzene-1,2-

diamine.

Property Value Source
Molecular Formula C7H9BrN2 [2][9]
Molecular Weight 201.06 g/mol [2][9]
Boiling Point 289 °C at 760 mmHg [9]
Flash Point 129 °C [9]
Density 1.578 g/cm3 9]
CAS Number 337915-79-4 [2][9]
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Experimental Workflow and Safety Protocol Diagram

The following diagram illustrates the logical flow of operations and safety checks for handling 5-
Bromo-N1-methylbenzene-1,2-diamine.
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Caption: Workflow for Safe Handling and Disposal of 5-Bromo-N1-methylbenzene-1,2-
diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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